Cas no 918882-58-3 (Benzaldehyde, 2-chloro-6-[(2-hydroxyethyl)thio]-)

• Product Name: Benzaldehyde, 2-chloro-6-[(2-hydroxyethyl)thio]-
• CAS No: 918882-58-3
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 769354
• PubChem ID: 63802713
• Update Time: 2025-04-19

Benzaldehyde, 2-chloro-6-[(2-hydroxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-6-[(2-hydroxyethyl)thio]-
• 2-chloro-6-(2-hydroxyethylsulfanyl)benzaldehyde
• AKOS013114697
• 918882-58-3
• 2-Chloro-6-[(2-hydroxyethyl)sulfanyl]benzaldehyde
• DTXSID80734659

• Inchi： 1S/C9H9ClO2S/c10-8-2-1-3-9(7(8)6-12)13-5-4-11/h1-3,6,11H,4-5H2
• InChI Key： RYFRVSHNQDXRNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C=O)SCCO

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų